Intermediates in aromatic nucleophilic substitution reactions: Meisenheimer complexes from 1-chloro-2,6-dinitro-4-X-benzenes
Journal of the Chemical Society D: Chemical Communications Pub Date: DOI: 10.1039/C2971000834B
Abstract
The coloured intermediates initially produced on the addition of sodium methoxide to 1-chloro-2,6-dinitro-4-X-benzenes in dimethyl sulphoxide are shown to result from base addition at a ring carbon carrying hydrogen rather than at the chloro-substituted position.
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Journal Nameļ¼Journal of the Chemical Society D: Chemical Communications
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